Cas no 47307-06-2 (Benzoic acid,3,5-dihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxy]-)

• Product Name: Benzoic acid,3,5-dihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxy]-
• CAS No: 47307-06-2
• MF: C₁₄H₁₀O₉
• MW: 322.223804950714
• CID: 331606
• PubChem ID: 73289
• Update Time: 2025-04-19

Benzoic acid,3,5-dihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxy]-
• 3,5-dihydroxy-4-(3,4,5-trihydroxybenzoyl)oxybenzoic acid
• 3,5-dihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxy]benzoic acid
• NS00031676
• EINECS 256-307-7
• 3,5-Dihydroxy-4-((3,4,5-trihydroxybenzoyl)oxy)benzoic acid
• Benzoic acid, 3,5-dihydroxy-4-((3,4,5-trihydroxybenzoyl)oxy)-
• 3,5-dihydroxy-4-(3,4,5-trihydroxybenzoyl)oxy-benzoic acid
• DTXSID70197097
• SCHEMBL2050244
• 47307-06-2

• Inchi： 1S/C14H10O9/c15-7-3-6(4-8(16)11(7)19)14(22)23-12-9(17)1-5(13(20)21)2-10(12)18/h1-4,15-19H,(H,20,21)
• InChI Key： OVPHIYQDYJLKEW-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)O)O)O)=O)C1C(=CC(C(=O)O)=CC=1O)O

Computed Properties

• Exact Mass: 322.032482
• Monoisotopic Mass: 322.032482
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165
• XLogP3: 1.1

Experimental Properties

• Density: 1.815
• Boiling Point: 689.4°Cat760mmHg
• Flash Point: 263.7°C
• Refractive Index: 1.776

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones